Cas no 76899-35-9 (Eicosenoic acid, methylester, (Z)-)

• Product Name: Eicosenoic acid, methylester, (Z)-
• CAS No: 76899-35-9
• MF: C₂₁H₄₀O₂
• MW: 324.541107177734
• CID: 571366
• PubChem ID: 13908975
• Update Time: 2025-04-19

Eicosenoic acid, methylester, (Z)- Chemical and Physical Properties

Names and Identifiers

• Eicosenoic acid, methylester, (Z)-
• 2-eicosenoic acid, methyl ester, (2Z)-
• Methyl (2Z)-icos-2-enoate
• SCHEMBL17747586
• XEJYCWVISZMIDA-SEYXRHQNSA-N
• 67810-35-9
• UNII-POU3PPS30J
• 9(Z)-EICOSENOIC ACID METHYL ESTER
• POU3PPS30J
• methyl gadoleate
• 9-Eicosenoic acid, methyl ester, (Z)-
• Q27893787
• DTXSID60880385
• Methyl 9-eicosenoate
• 76899-35-9
• Eicosenoic acid, methyl ester, (Z)-

• Inchi： 1S/C21H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h12-13H,3-11,14-20H2,1-2H3/b13-12-
• InChI Key： XEJYCWVISZMIDA-SEYXRHQNSA-N
• SMILES： O(C)C(CCCCCCC/C=C\CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 324.303
• Monoisotopic Mass: 324.302831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 8.7

Experimental Properties

• Refractive Index: 1.455
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters